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Compound of Interest

Compound Name:
[4-Hydroxy-3-(propan-2-yl)phenyl]

(phenyl)methanone

CAS No.: 83938-73-2

Cat. No.: B13636207

Get Quote

Abstract: This document provides a comprehensive guide for the synthesis of 4-Hydroxy-3-

(propan-2-yl)phenylmethanone, a valuable hydroxyaryl ketone intermediate. The primary

synthetic strategy detailed herein is the Fries rearrangement of 2-isopropylphenyl benzoate.

This application note covers the underlying chemical principles, a detailed step-by-step

protocol, necessary materials and equipment, safety precautions, and methods for purification

and characterization of the final product.

Introduction
Hydroxyaryl ketones are a significant class of organic compounds that serve as crucial

intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1]

[2] 4-Hydroxy-3-(propan-2-yl)phenylmethanone, in particular, is a substituted benzophenone

with potential applications stemming from its structural motifs.

The synthesis of hydroxyaryl ketones can be approached through several methods, most

notably the Friedel-Crafts acylation and the Fries rearrangement.[3] Direct Friedel-Crafts

acylation of phenols can be challenging as it often leads to O-acylation, forming a phenolic
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ester, rather than the desired C-acylation on the aromatic ring.[4] To circumvent this, the Fries

rearrangement provides an effective alternative. This reaction involves the conversion of a

phenolic ester to a hydroxyaryl ketone, typically catalyzed by a Lewis acid.[1][5] The reaction is

selective for the ortho and para positions relative to the hydroxyl group.[1]

This protocol will focus on a two-step synthesis commencing with the esterification of 2-

isopropylphenol with benzoyl chloride to form 2-isopropylphenyl benzoate, followed by a Lewis

acid-catalyzed Fries rearrangement to yield the target molecule, 4-Hydroxy-3-(propan-2-

yl)phenylmethanone.

Reaction Scheme and Mechanism
The overall synthetic pathway can be visualized as follows:

Step 1: Esterification of 2-isopropylphenol

2-isopropylphenol reacts with benzoyl chloride in the presence of a base, such as pyridine or

triethylamine, to form 2-isopropylphenyl benzoate.

Step 2: Fries Rearrangement

The synthesized 2-isopropylphenyl benzoate undergoes an intramolecular acyl group migration

from the ester oxygen to the aromatic ring, catalyzed by a Lewis acid like aluminum chloride

(AlCl₃).[1] This rearrangement predominantly yields the para-hydroxylated product, 4-Hydroxy-

3-(propan-2-yl)phenylmethanone, due to steric hindrance from the isopropyl group at the ortho

position. The reaction mechanism is believed to proceed through the formation of an acylium

ion intermediate.[1]

Experimental Protocol
Materials and Equipment
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Reagents and Solvents Equipment

2-isopropylphenol Round-bottom flasks (various sizes)

Benzoyl chloride Magnetic stirrer with heating mantle

Pyridine (anhydrous) Reflux condenser

Dichloromethane (DCM, anhydrous) Dropping funnel

Aluminum chloride (AlCl₃, anhydrous) Ice bath

Nitrobenzene (anhydrous) Beakers and graduated cylinders

Hydrochloric acid (HCl), concentrated Separatory funnel

Sodium bicarbonate (NaHCO₃), saturated

solution
Rotary evaporator

Brine (saturated NaCl solution) Thin Layer Chromatography (TLC) plates

Anhydrous magnesium sulfate (MgSO₄) or

sodium sulfate (Na₂SO₄)
Column chromatography setup (silica gel)

Solvents for chromatography (e.g., hexane,

ethyl acetate)
NMR spectrometer

IR spectrometer

Melting point apparatus

Step-by-Step Procedure
Part A: Synthesis of 2-isopropylphenyl benzoate

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

dropping funnel, dissolve 2-isopropylphenol (1.0 eq.) in anhydrous dichloromethane (DCM).

Add pyridine (1.2 eq.) to the solution and cool the flask in an ice bath to 0 °C.

Addition of Benzoyl Chloride: While stirring, add benzoyl chloride (1.1 eq.) dropwise from the

dropping funnel over a period of 30 minutes. Maintain the temperature at 0 °C during the

addition.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13636207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer

sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the

solvent using a rotary evaporator to obtain the crude 2-isopropylphenyl benzoate. The crude

product can be used directly in the next step or purified by vacuum distillation if necessary.

Part B: Fries Rearrangement to 4-Hydroxy-3-(propan-2-yl)phenylmethanone

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser fitted with a calcium chloride drying tube, place anhydrous aluminum

chloride (AlCl₃) (1.5 eq.).

Addition of Reactant: Slowly add the crude 2-isopropylphenyl benzoate (1.0 eq.) to the AlCl₃

with stirring. An exothermic reaction may occur.

Heating: Once the initial reaction subsides, heat the mixture to 120-140 °C. The reaction

temperature influences the ratio of ortho and para isomers; lower temperatures generally

favor the para product.[1]

Reaction Time: Maintain the temperature and stir the reaction mixture for 3-5 hours. Monitor

the progress of the reaction by TLC.

Quenching: After the reaction is complete, cool the mixture to room temperature and then

carefully pour it onto crushed ice containing concentrated HCl. This will decompose the

aluminum chloride complex.

Extraction: Extract the aqueous mixture with ethyl acetate or diethyl ether. Combine the

organic extracts.

Washing: Wash the combined organic layers with water and then with brine.
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Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove

the solvent under reduced pressure using a rotary evaporator.

Purification and Characterization
The crude product is a mixture of ortho and para isomers. The desired para isomer, 4-Hydroxy-

3-(propan-2-yl)phenylmethanone, can be purified by column chromatography on silica gel

using a mixture of hexane and ethyl acetate as the eluent.

The purified product should be characterized by:

¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure and connectivity of

the molecule.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the

hydroxyl (-OH) and carbonyl (C=O) groups.

Mass Spectrometry (MS): To determine the molecular weight of the compound.

Melting Point Analysis: To assess the purity of the final product.

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Fume Hood: All steps of this synthesis should be performed in a well-ventilated fume hood.

Reagent Handling:

Benzoyl chloride is corrosive and a lachrymator. Handle with care.

Pyridine is flammable and has a strong, unpleasant odor.

Aluminum chloride is a water-reactive solid that releases HCl gas upon contact with

moisture. Handle in a dry environment.

Dichloromethane is a volatile and potentially carcinogenic solvent.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13636207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrated HCl is highly corrosive.

Reaction Quenching: The quenching of the Fries rearrangement reaction is highly

exothermic and releases HCl gas. Perform this step slowly and with caution in an ice bath.

Workflow Diagram

Part A: Esterification Part B: Fries Rearrangement Purification & Analysis
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2-isopropylphenyl benzoate
React 2-isopropylphenyl benzoate

with AlCl₃
Crude Product Heat reaction mixture

(120-140°C) Quench with ice/HCl Extraction and work-up Column ChromatographyCrude Product Characterization (NMR, IR, MS)
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Caption: Workflow for the synthesis of 4-Hydroxy-3-(propan-2-yl)phenylmethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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